N-nitroso-imatinib

• Molecular Formula: C29H30N8O2
• Molecular Weight: 522.6 g/mol
• InChI: InChI=1S/C29H30N8O2/c1-21-5-10-25(32-28(38)23-8-6-22(7-9-23)20-36-16-14-35(2)15-17-36)18-27(21)37(34-39)29-31-13-11-26(33-29)24-4-3-12-30-19-24/h3-13,18-19H,14-17,20H2,1-2H3,(H,32,38)
• InChIKey: OBVKUQZUYUJSAH-UHFFFAOYSA-N

N-Nitroso-Imatinib Reference Standard Overview

N-Nitroso-imatinib (C₂₉H₃₀N₈O₂, MW 522.60 g/mol) is a nitrosamine drug substance-related impurity (NDSRI) formed by N-nitrosation of the secondary amine moiety of the tyrosine kinase inhibitor imatinib [1]. It is classified as a Category 5 NDSRI under the FDA/EMA Carcinogenic Potency Categorization Approach (CPCA), corresponding to the lowest predicted carcinogenic potency tier with an established Acceptable Intake (AI) limit of 1500 ng/day based on a negative bacterial reverse mutation (Ames) test [1][2]. The compound is supplied as a highly characterized reference standard with purity ≥98% (HPLC), intended for analytical method development, method validation (AMV), and quality control (QC) applications in imatinib drug substance and drug product manufacturing [1].

Analytical reference standard workflow — method development, AMV, and QC for imatinib drug substance and product

Compound-specific NDSRI control — targets N-nitroso-imatinib with an established Acceptable Intake limit

CPCA Category 5 classification — lowest predicted carcinogenic potency tier; supports ICH M7 TTC-based control strategy

• [1] Veeprho. N-Nitroso Imatinib – Product Technical Datasheet. Catalogue No. VE0013972. View Source
• [2] European Medicines Agency / CMDh. Appendix 1: Acceptable Intakes Established for N-Nitrosamines (Rev. 1, December 2023). N-nitroso imatinib: 1500 ng/day. View Source

Why N-Nitroso-Imatinib Cannot Be Substituted

Nitrosamine impurities are not interchangeable analytical surrogates. N-Nitroso-imatinib carries a compound-specific AI limit of 1500 ng/day [1], which is 15.6-fold higher than NDMA (96 ng/day) and 56.6-fold higher than NDEA (26.5 ng/day) [2][3]. Even among NDSRIs derived from structurally related drugs, the AI limits diverge substantially: N-nitroso-cinacalcet is restricted to 400 ng/day [4] and N-nitroso-desmethyl-citalopram was initially set at 18 ng/day [5]. Using an incorrect reference standard with a mismatched AI limit will produce analytical data that cannot be correctly interpreted against the compound-specific regulatory threshold, potentially leading to false compliance determinations or unnecessary batch rejections. Furthermore, N-nitroso-imatinib exists in multiple isomeric forms (e.g., EP Impurity C Possibility 1, MW 522.6 g/mol, and Possibility 2, MW 508.6 g/mol [6]), each requiring distinct chromatographic resolution; substitution with an incorrect isomer or a generic nitrosamine standard guarantees method failure.

This Product

N-Nitroso-imatinib

Compound-specific AI limit of 1500 ng/day; MW 522.60 g/mol; distinct EP impurity isomers

Generic Substitute

NDMA, NDEA, or other nitrosamine standards

AI limits differ by 15–56-fold; low-MW analytes require different LC-MS/MS parameters; regulatory thresholds do not transfer

This Product

Correct EP isomer form

Specific nitrosation site determines retention time and MS fragmentation; matched to pharmacopoeial monograph

Isomer Mismatch

Wrong EP Impurity C form or desmethyl analog

Different chromatographic behavior may cause system suitability failure; 14 Da mass difference requires distinct MRM transitions

This Product

Fully characterized reference standard

Multi-technique characterization with NMR, IR, MS, KF; potency-adjusted purity for GMP QC calibration

Under-Characterized Alternative

Generic nitrosamine solution or basic purity standard

Limited characterization data may not support regulatory filing; cold-chain handling requirements may be undocumented

• [1] European Medicines Agency / CMDh. Appendix 1: Acceptable Intakes Established for N-Nitrosamines (Rev. 1, December 2023). N-nitroso imatinib: 1500 ng/day. View Source
• [2] US FDA. Control of Nitrosamine Impurities in Human Drugs, Revision 2 (September 2024). NDMA AI: 96 ng/day. View Source
• [3] Özdemir B, et al. Advancing green chemistry for the sensitive and selective detection of N-nitrosodiethylamine (NDEA). PubMed. NDEA AI: 26.5 ng/day. View Source
• [4] Veeprho. N-Nitroso Cinacalcet – Product Technical Datasheet. AI: 400 ng/day, CPCA Category 3. View Source
• [5] Health Canada / nitrosamines.usp.org. Nitrosamine Impurities Update (July 2024). N-Nitroso-desmethyl-citalopram AI: 18 ng/day (subsequently revised). View Source
• [6] SynZeal. N-Nitroso Imatinib EP Impurity C (Possibility 2) – Product Datasheet. MW: 508.6 g/mol, CAS: 2816369-80-7. View Source

N-Nitroso-Imatinib Comparator Evidence

Acceptable Intake Limit vs. NDMA

N-Nitroso-imatinib carries an EMA/FDA-established Acceptable Intake (AI) limit of 1500 ng/day, placing it at the highest allowable tier for nitrosamine impurities [1]. This AI is 15.6× higher than that of N-nitrosodimethylamine (NDMA, 96 ng/day) [2] and 56.6× higher than N-nitrosodiethylamine (NDEA, 26.5 ng/day) [3]. N-Nitroso-cinacalcet, another NDSRI, is restricted to 400 ng/day (3.75× more stringent) [4]. The higher AI limit directly translates into proportionally less demanding analytical LOQ requirements—for a 400 mg/day maximum daily dose (MDD) of imatinib, the specification limit is 3.75 ppm (1500 ng/day ÷ 400 mg/day), compared to 0.24 ppm for NDMA at the same MDD.

AI Limit vs. NDMA

Reported

1500 ng/day

15.6× higher than NDMA (96 ng/day); 56.6× higher than NDEA (26.5 ng/day)

Higher AI reduces analytical sensitivity burden; enables low-ppm method LOQ rather than sub-ppb

Regulatory context: FDA CPCA and EMA Appendix 1; 400 mg/day MDD yields 3.75 ppm specification limit

Evidence Dimension	Acceptable Intake (AI) limit (ng/day)
Target Compound Data	1500 ng/day (N-nitroso-imatinib)
Comparator Or Baseline	NDMA: 96 ng/day; NDEA: 26.5 ng/day; N-nitroso-cinacalcet: 400 ng/day; N-nitroso-desmethyl-citalopram: 18 ng/day (initial)
Quantified Difference	15.6-fold higher than NDMA; 56.6-fold higher than NDEA; 3.75-fold higher than N-nitroso-cinacalcet; 83.3-fold higher than N-nitroso-desmethyl-citalopram
Conditions	EMA Appendix 1 (Dec 2023) and FDA CPCA-based AI assignment; limit based on negative bacterial reverse mutation (Ames) test with enhanced Ames test conditions per EMA Appendix 3

Why This Matters

The substantially higher AI limit of N-nitroso-imatinib reduces the analytical sensitivity burden—methods need only achieve detection in the low-ppm range rather than sub-ppb levels required for NDMA/NDEA—directly influencing instrument selection, method development cost, and routine QC feasibility.

• [1] European Medicines Agency / CMDh. Appendix 1: Acceptable Intakes Established for N-Nitrosamines (Rev. 1, December 2023). N-nitroso imatinib: 1500 ng/day. View Source
• [2] US FDA. Control of Nitrosamine Impurities in Human Drugs, Revision 2 (September 2024). NDMA AI: 96 ng/day. View Source
• [3] Özdemir B, et al. Advancing green chemistry for the sensitive and selective detection of N-nitrosodiethylamine (NDEA) monitoring. NDEA AI: 26.5 ng/day. PubMed, 2025. View Source
• [4] Veeprho. N-Nitroso Cinacalcet – Product Technical Datasheet. AI: 400 ng/day, FDA Potency Category 3 NDSRI. View Source

CPCA Category 5 Classification

N-Nitroso-imatinib is assigned to CPCA Category 5 (AI = 1500 ng/day), the lowest potency tier, because the nitrosated secondary amine nitrogen is attached to a tertiary α-carbon (the aromatic ring carbon), which lacks α-hydrogens required for metabolic activation via cytochrome P450-mediated α-hydroxylation [1][2]. In contrast, NDMA and NDEA belong to Category 1 (AI = 26.5–96 ng/day) due to the presence of multiple α-hydrogens enabling efficient metabolic activation to DNA-reactive diazonium ions. N-Nitroso-cinacalcet, assigned to Category 3 (AI = 400 ng/day), possesses one α-hydrogen adjacent to the nitroso group, resulting in intermediate predicted potency [3]. The negative bacterial reverse mutation (Ames) test result for N-nitroso-imatinib [1] empirically confirms the SAR prediction.

CPCA Category 5

Class-level

Tertiary α-carbon; no α-hydrogens

Negative enhanced Ames test confirms SAR prediction; 4 categories lower risk than Category 1 NDSRIs

Structural basis for 1500 ng/day TTC; supports non-mutagenic impurity control pathway

Class-level inference per EMA Appendix 2 CPCA decision tree; in vivo confirmatory data may further support classification

Evidence Dimension	CPCA Potency Category and associated AI limit
Target Compound Data	Category 5 (AI 1500 ng/day); negative enhanced Ames test; tertiary α-carbon at nitrosated nitrogen
Comparator Or Baseline	NDMA: Category 1 (AI 96 ng/day, two α-hydrogens); N-nitroso-cinacalcet: Category 3 (AI 400 ng/day, one α-hydrogen); N-nitroso-quetiapine HEEP: Category 5 (AI 1500 ng/day, same category)
Quantified Difference	4 categories lower risk than Category 1 NDSRIs; AI limit 15.6–56.6× higher; structural feature: absence of α-hydrogens prevents α-hydroxylation bioactivation pathway
Conditions	CPCA decision tree per EMA Appendix 2 and FDA NDSRI guidance; enhanced Ames test conditions per EMA Appendix 3

Why This Matters

Category 5 classification provides regulatory justification for a less stringent control limit (ICH M7 TTC of 1500 ng/day), reducing the analytical sensitivity requirements and enabling control as a non-mutagenic impurity (NMI) pathway if supported by confirmatory in vivo data, which simplifies regulatory submission for ANDA and NDA applicants.

• [1] Veeprho. N-Nitroso Imatinib – Product Technical Datasheet. FDA Potency Category 5 NDSRI, AI 1500 ng/day. View Source
• [2] EMA/CMDh. Appendix 2: Carcinogenic Potency Categorisation Approach (CPCA) for N-Nitrosamines. Updated Q&A Document, December 2023. View Source
• [3] Veeprho. N-Nitroso Cinacalcet – Product Technical Datasheet. Category 3 NDSRI, AI 400 ng/day. View Source

Molecular Weight LC-MS/MS Optimization

With a molecular weight of 522.60 g/mol (C₂₉H₃₀N₈O₂) [1], N-nitroso-imatinib is 7.05× larger than NDMA (MW 74.08 g/mol) [2] and 5.11× larger than NDEA (MW 102.14 g/mol). This substantial mass difference necessitates distinct mass spectrometric parameters: the MRM transition for N-nitroso-imatinib operates in a higher m/z range (>500 Da), requiring different collision energy optimization and potentially different ionization source conditions compared to low-MW nitrosamines. The presence of multiple nitrogen atoms (8 total) contributes to a complex isotopic pattern that must be accounted for in quantitative analysis. The closest structural analog, N-desmethyl N-nitroso imatinib, has MW 508.6 g/mol , requiring chromatographic resolution of a 14 Da mass difference.

MW LC-MS/MS Fit

Method context

522.60 g/mol

7.05× larger than NDMA (74.08); 14 Da above N-desmethyl analog (508.6)

High-mass MRM transitions require compound-specific optimization; generic low-MW methods may not detect

Positive ion ESI mode typical; complex isotopic pattern from 8 nitrogen atoms must be accounted for in quantification

Evidence Dimension	Molecular weight (g/mol) and LC-MS method implications
Target Compound Data	MW 522.60 g/mol; C₂₉H₃₀N₈O₂; high-mass MRM transition required
Comparator Or Baseline	NDMA: MW 74.08 g/mol; NDEA: MW 102.14 g/mol; N-nitroso-cinacalcet: MW 386.4 g/mol; N-nitroso-desmethyl-citalopram: MW 339.37 g/mol; N-desmethyl N-nitroso imatinib: MW 508.6 g/mol
Quantified Difference	7.05-fold larger than NDMA; 1.35-fold larger than N-nitroso-cinacalcet; 14 Da mass difference from N-desmethyl analog
Conditions	LC-MS/MS quantitative analysis; positive ion electrospray ionization mode typical for imatinib-related compounds

Why This Matters

Generic nitrosamine LC-MS/MS methods optimized for low-MW analytes (NDMA, NDEA) will fail to detect or accurately quantify N-nitroso-imatinib due to poor ionization efficiency at high m/z or inadequate collision energy settings; procurement of a compound-specific reference standard is essential for developing fit-for-purpose MRM transitions and verifying extraction recovery at the relevant mass range.

• [1] Veeprho. N-Nitroso Imatinib – Product Technical Datasheet. MW: 522.60 g/mol, Formula: C₂₉H₃₀N₈O₂. View Source
• [2] Australian Drinking Water Guidelines. N-Nitrosodimethylamine (NDMA) physicochemical properties. MW: 74.08 g/mol. View Source

EP Impurity Isomer Selection

N-Nitroso-imatinib exists in at least three distinct pharmacopoeial impurity forms cataloged under the European Pharmacopoeia (EP) monograph for imatinib: EP Impurity C Possibility 1 (MW 522.60 g/mol, nitroso group on the aniline-type secondary amine) , EP Impurity C Possibility 2 (MW 508.6 g/mol, CAS 2816369-80-7, nitroso group on the piperazine ring nitrogen) [1], and EP Impurity F (nitroso group on the 5-amino-2-methylphenyl moiety) [2]. These positional isomers exhibit different chromatographic retention behavior, distinct MS/MS fragmentation patterns, and potentially different mutagenic profiles. Procurement of the correct isomeric form is critical: ANDA and DMF submissions must demonstrate chromatographic resolution of each specified EP impurity from the imatinib API peak and from each other.

EP Isomer Identity

Analytical context

Possibility 1 vs. Possibility 2

MW 522.60 vs. 508.6 g/mol; distinct nitrosation sites produce different UV and MS/MS profiles

Isomer-specific procurement is critical; mismatched isomer may fail system suitability and retention time verification

Possibility 2 and N-desmethyl analog share MW 508.6 but differ structurally; chromatographic resolution is required per EP monograph

Evidence Dimension	Isomeric identity (nitrosation position) and corresponding molecular weight
Target Compound Data	N-Nitroso-imatinib EP Impurity C (Possibility 1): MW 522.60 g/mol, nitroso on aniline N; EP Impurity C (Possibility 2): MW 508.6 g/mol, nitroso on piperazine N; EP Impurity F: distinct nitrosation site
Comparator Or Baseline	N-desmethyl N-nitroso imatinib (MW 508.6 g/mol), a closely related but structurally distinct impurity often confused with Possibility 2
Quantified Difference	14 Da mass difference between Possibility 1 and Possibility 2; distinct nitrosation sites produce different UV absorption maxima and MS fragment ions; Possibility 2 and N-desmethyl N-nitroso imatinib share identical MW but differ in structure (piperazine N-nitroso vs. desmethyl + nitroso)
Conditions	EP impurity nomenclature; HPLC-UV and LC-MS/MS characterization with full spectral data per ICH Q3A/Q3B guidelines

Why This Matters

Procuring the incorrect isomeric form (e.g., Possibility 2 instead of Possibility 1) will result in a reference standard that does not match the target impurity's retention time or spectral properties, leading to failed system suitability tests, inaccurate quantification, and potential regulatory citation during ANDA review.

• [1] SynZeal. N-Nitroso Imatinib EP Impurity C (Possibility 2) – Product Datasheet. MW: 508.6 g/mol, CAS: 2816369-80-7. View Source
• [2] ChemWhat. N-Nitroso Imatinib EP Impurity F – Chemical Identity. N-(5-Amino-2-methylphenyl)-N-(4-(pyridin-3-yl)pyrimidin-2-yl)nitrous amide. View Source

Purity and Characterization Package

N-Nitroso-imatinib reference standards are supplied with a purity specification of NLT 98% by HPLC, supported by a comprehensive characterization package including ¹H-NMR, IR, mass spectrometry (ESI), and Karl Fischer (KF) water content determination . Potency is calculated as [(100 - %water by KF) × %HPLC Purity] / 100, enabling accurate assay standardization. The reference standard requires long-term storage at 2–8 °C, consistent with the thermal sensitivity of the N-nitroso functional group . In contrast, imatinib API reference standards are typically stored at controlled room temperature (20–25 °C), highlighting the distinct handling requirements of the nitrosated derivative.

Characterization Package

Specification review

NMR, IR, MS, KF

Potency = [(100 − %water) × %HPLC Purity] / 100; storage at 2–8 °C

Multi-technique characterization supports GMP QC calibration; cold-chain handling differs from ambient-stored API standards

Data to verify: supplier-provided characterization; confirm CoA completeness before regulatory submission use

Evidence Dimension	Reference standard purity and characterization scope
Target Compound Data	Purity ≥98% (HPLC); characterization by ¹H-NMR, IR, MS (ESI), KF; potency calculation by combined HPLC purity and water content; storage at 2–8 °C
Comparator Or Baseline	Imatinib API reference standard: typical purity ≥99%, storage at 20–25 °C; generic nitrosamine standards (e.g., NDMA solution): purity often certified at ≥95% with limited characterization beyond GC/MS
Quantified Difference	≥98% purity with multi-technique characterization vs. basic purity certification for generic standards; cold-chain storage requirement vs. ambient storage for parent API; potency adjusted for water content
Conditions	QC release testing per ICH Q2(R1) and Q7 GMP guidelines; HPLC purity determination with UV detection; KF coulometric titration

Why This Matters

A reference standard with ≥98% purity and full characterization data (NMR, IR, MS, KF) is a prerequisite for use in GMP-compliant QC laboratories supporting ANDA/NDA submissions; generic nitrosamine standards lacking this documentation cannot be used for regulatory filing purposes.

N-Nitroso-Imatinib Application Scenarios

ANDA Nitrosamine Risk Assessment

For generic drug manufacturers submitting an Abbreviated New Drug Application (ANDA) for imatinib mesylate tablets or capsules, FDA and EMA require a nitrosamine risk assessment per ICH M7(R2). N-Nitroso-imatinib, with an established AI of 1500 ng/day [1], must be specifically targeted in confirmatory testing if identified as a potential NDSRI during the risk assessment. The compound-specific reference standard enables development and validation of a stability-indicating LC-MS/MS method with an LOQ capable of quantifying N-nitroso-imatinib at ≤3.75 ppm (based on 400 mg MDD). The Category 5 CPCA classification [1] allows control at the ICH M7 TTC of 1500 ng/day, eliminating the need for compound-specific AI derivation and streamlining the ANDA review process. Successful deployment requires procurement of the exact EP impurity form specified in the pharmacopoeial monograph (e.g., EP Impurity C Possibility 1 or 2 as applicable).

GMP API Release Testing

API manufacturers performing batch release testing under GMP must quantify N-nitroso-imatinib in each imatinib API lot using a validated analytical procedure. The reference standard with ≥98% purity and full characterization (¹H-NMR, IR, MS, KF) serves as the primary calibrator for HPLC-UV or LC-MS/MS quantification. Its MW of 522.60 g/mol [2] necessitates distinct chromatographic conditions versus lower-MW nitrosamines that may co-elute. The cold-chain storage requirement (2–8 °C) mandates that QC laboratories maintain refrigerated reference standard handling protocols distinct from those used for ambient-stored imatinib API standards, and procurement planning must account for temperature-controlled shipping.

Forced Degradation Nitrosamine Studies

Pharmaceutical development scientists investigating nitrosamine formation risk in imatinib drug products under ICH Q1A(R2) stress conditions (elevated temperature, humidity, acidic/alkaline pH) require N-nitroso-imatinib as both a reference marker and a spike standard. The isomeric diversity of N-nitroso-imatinib forms necessitates procurement of the specific isomer(s) most likely to form under the formulation conditions being studied [3]. Because N-nitroso-imatinib's stability and formation kinetics are compound-specific, results from surrogate nitrosamine standards (e.g., nitrosated piperazine models) cannot reliably predict imatinib-specific nitrosation rates or degradation product profiles. The 1500 ng/day AI limit [1] provides the quantitative threshold against which forced degradation study results are evaluated for regulatory significance.

Multi-Source Method Equivalency

When demonstrating analytical method equivalency across multiple imatinib API sources or finished product manufacturing sites, N-nitroso-imatinib must be used as a system suitability marker. The 14 Da mass difference between EP Impurity C Possibility 1 (MW 522.60) and Possibility 2 (MW 508.6) [3] provides a built-in mass spectrometric resolution check: adequate chromatographic separation of these isomers confirms method specificity for imatinib-related nitrosamines. The CPCA Category 5 classification, underpinned by the absence of α-hydrogens at the nitrosated nitrogen [1], provides the mechanistic rationale for applying the 1500 ng/day TTC limit across all imatinib product presentations, regardless of manufacturer, simplifying multi-source regulatory submissions.

Application

Selection Property

Validation Focus

ANDA nitrosamine risk assessment

Compound-specific AI reference standard; CPCA Category 5 classification

Confirmatory LC-MS/MS method LOQ ≤3.75 ppm; ICH M7 TTC-based control strategy documentation

GMP API batch release testing

Multi-technique characterization with potency-adjusted purity

Calibrator suitability for HPLC-UV or LC-MS/MS; cold-chain handling protocol verification

Forced degradation studies

Isomer-specific identity for nitrosation site matching

Degradation pathway profiling under ICH Q1A(R2) stress conditions; regulatory threshold evaluation

Multi-source method equivalency

Isomer resolution capability; 14 Da mass spectrometric separation

System suitability across manufacturing sites; method specificity confirmation for imatinib-related nitrosamines

Select the EP impurity form that matches your pharmacopoeial monograph and target nitrosation site. Verify CoA completeness for regulatory submission support.

• [1] Veeprho. N-Nitroso Imatinib – Product Technical Datasheet. FDA Potency Category 5 NDSRI, AI 1500 ng/day, negative bacterial reverse mutation test. View Source
• [2] Veeprho. N-Nitroso Imatinib – Product Technical Datasheet. MW: 522.60 g/mol, Formula: C₂₉H₃₀N₈O₂. View Source
• [3] SynZeal. N-Nitroso Imatinib EP Impurity C (Possibility 2) – Product Datasheet. MW: 508.6 g/mol; ISP Standards. N-Nitroso Imatinib EP Impurity C (Possibility 1) – Product Datasheet. MW: 522.60 g/mol. View Source